Cas no 991-42-4 (Norbormide)

• Product Name: Norbormide
• CAS No: 991-42-4
• Molecular Formula: C₃₃H₂₅N₃O₃
• Molecular Weight: 511.5699
• CID: 803986
• PubChem ID: 13814

Norbormide Properties

Names and Identifiers

• 4,7-Methano-1H-isoindole-1,3(2H)-dione,3a,4,7,7a-tetrahydro-5-(hydroxyphenyl-2-pyridinylmethyl)-8-(phenyl-2-pyridinylmethylene)-
• 4,7-Methano-1H-isoindole-1,3(2H)-dione,3a,4,7,7a-tetrahydro-5-(hydroxyphenyl-2-pyridinylmethyl)-8-(phenyl-2-pyridinylmethylen
• 4,7-Methano-1H-isoindole-1,3(2H)-dione,3a,4,7,7a-tetrahydro-5-(hydroxyphenyl-2-pyridinylmethyl...
• Norbormide
• Raticate
• (3aΞ,4Ξ,7Ξ,7aΞ)-5-[(Ξ)-hydroxy(phenyl)(pyridin-2-yl)methyl]-8-[phenyl(pyridin-2-yl)methylidene]-3a,4,7,7a-tetrahydro-4,7-methano-1H-isoindole-1,3(
• 3a,4,7,7a-tetrahydro-5-(hydroxyphenyl-2-pyridinylmethyl)-8-(phenyl-2-pyridinylmethylene)-4,7-methano-1H-isoindole-1,3(2H)-dione
• 5-(α-hydroxy-α-2-pyridylbenzyl)-7-(α-2-pyridylbenzylidene)-8,9,10-trinorborn-5-ene-2,3-dicarboximide
• Caswell No. 606
• Mcneil 1025
• Nobormide
• Shoxin
• DTXSID8042216
• 1,1'-Bis(di-tert-butylphosphino)ferrocenepalladiumdichloride
• MCN 1025
• NSC-101316
• 4,7-METHANO-1H-ISOINDOLE-1,3(2H)-DIONE, 3A,4,7,7A- TETRAHYDRO-5-(HYDROXYPHENYL-2-PYRIDINYLMETHYL)-8-(PHENYL-2- PYRIDINYLMETHYLENE)-
• 5-Norbornene-2,3-dicarboximide, 5-(alpha-hydroxy-alpha-2-pyridylbenzyl)-7-(alpha-2-pyridylbenzylidene)-
• NSC 101316
• 4,7-Methano-1H-isoindole-1,3(2H)-dione, 3a,4,7,7a-tetrahydro-5-(hydroxyphenyl-2-pyridinylmethyl)-8-(phenyl-2-pyridinylmethylene)-
• S 6999
• CHEMBL388119
• MFCD01632784
• Compound S-6,999
• S-6,999
• Nobormide [ISO-French]
• Norbormide [ANSI:ISO]
• SCHEMBL15273055
• 5-Norbornene-2,3-dicarboximide, 5-(alpha-hydroxy-alpha-2-pyridylbenzyl)-7-(alpha-2-pyridylbenzylidene)
• UNII-K4085589CZ
• 5-(.alpha.-Hydroxy-.alpha.-2-pyridylbenzyl)-7-(.alpha.-2-pyridylbenzylidene)-5-norbornene-2,3-dicarboximide
• NORBORMIDE [ISO]
• C19139
• NORBORMIDE [HSDB]
• HY-122331
• 5-NORBORNENE-2,3-DICARBOXIMIDE, 5-(.ALPHA.-HYDROXY-.ALPHA.-2- PYRIDYLBENZYL)-7-(.ALPHA.-2-PYRIDYLBENZYLIDENE)-
• ENT 51,762
• 991-42-4
• EINECS 213-589-6
• NORBORMIDE [MI]
• 5-((.ALPHA.-HYDROXY-.ALPHA.-2-PYRIDYL)BENZYL)-7-(.ALPHA.-(2-PYRIDYL)BENZYL)-5-NORBORNENE-2,3-DICARBOXIMIDE
• CS-0083940
• HSDB 1743
• AI3-51762
• CHEBI:82259
• 8-(hydroxy-phenyl-pyridin-2-ylmethyl)-10-[phenyl(pyridin-2-yl)methylidene]-4-azatricyclo[5.2.1.02,6]dec-8-ene-3,5-dione
• K4085589CZ
• EPA Pesticide Chemical Code 086201
• DB-057760
• DNTHHIVFNQZZRD-UHFFFAOYSA-N

• InChIKey： DNTHHIVFNQZZRD-UHFFFAOYSA-N
• Inchi： InChI=1S/C33H25N3O3/c37-31-28-22-19-23(33(39,21-13-5-2-6-14-21)25-16-8-10-18-35-25)29(30(28)32(38)36-31)27(22)26(20-11-3-1-4-12-20)24-15-7-9-17-34-24/h1-19,22,28-30,39H,(H,36,37,38)
• SMILES： C1=CC=C(C=C1)C(=C2C3C=C(C2C4C3C(=O)NC4=O)C(C5=CC=CC=C5)(C6=CC=CC=N6)O)C7=CC=CC=N7

Computed Properties

• Exact Mass: 511.19000
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 5
• Monoisotopic Mass: 511.18959167g/mol
• Heavy Atom Count: 39
• Complexity: 1040
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.1
• Tautomer Count: 3
• Surface Charge: 0
• Topological Polar Surface Area: 92.2Ų

Experimental Properties

• LogP: 4.61820
• PSA: 92.18000
• Refractive Index: 1.7800 (estimate)
• Boiling Point: 598.31°C (rough estimate)
• Melting Point: 190-198°
• Density: 1.2065 (rough estimate)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Sesquiterpenoids
• Sesquiterpenoids